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Macrocarpal E Macrocarpal E Macrocarpal e belongs to the class of organic compounds known as eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids. These are sesquiterpenoids with a structure based on the eudesmane skeleton. Macrocarpal e is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, macrocarpal e is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name: Vulcanchem
CAS No.: 142628-54-4
VCID: VC0240290
InChI: InChI=1S/C28H40O6/c1-15(2)11-18(23-25(32)19(13-29)24(31)20(14-30)26(23)33)21-8-7-16(3)22-12-17(27(4,5)34)9-10-28(21,22)6/h12-18,21,31-34H,7-11H2,1-6H3
SMILES: CC1CCC(C2(C1=CC(CC2)C(C)(C)O)C)C(CC(C)C)C3=C(C(=C(C(=C3O)C=O)O)C=O)O
Molecular Formula: C28H40O6
Molecular Weight: 472.6 g/mol

Macrocarpal E

CAS No.: 142628-54-4

Main Products

VCID: VC0240290

Molecular Formula: C28H40O6

Molecular Weight: 472.6 g/mol

Macrocarpal E - 142628-54-4

CAS No. 142628-54-4
Product Name Macrocarpal E
Molecular Formula C28H40O6
Molecular Weight 472.6 g/mol
IUPAC Name 2,4,6-trihydroxy-5-[1-[6-(2-hydroxypropan-2-yl)-4,8a-dimethyl-2,3,4,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylbutyl]benzene-1,3-dicarbaldehyde
Standard InChI InChI=1S/C28H40O6/c1-15(2)11-18(23-25(32)19(13-29)24(31)20(14-30)26(23)33)21-8-7-16(3)22-12-17(27(4,5)34)9-10-28(21,22)6/h12-18,21,31-34H,7-11H2,1-6H3
Standard InChIKey XJNGQIYBMXBCRU-UHFFFAOYSA-N
SMILES CC1CCC(C2(C1=CC(CC2)C(C)(C)O)C)C(CC(C)C)C3=C(C(=C(C(=C3O)C=O)O)C=O)O
Canonical SMILES CC1CCC(C2(C1=CC(CC2)C(C)(C)O)C)C(CC(C)C)C3=C(C(=C(C(=C3O)C=O)O)C=O)O
Appearance Yellow powder
Description Macrocarpal e belongs to the class of organic compounds known as eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids. These are sesquiterpenoids with a structure based on the eudesmane skeleton. Macrocarpal e is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, macrocarpal e is primarily located in the membrane (predicted from logP) and cytoplasm.
Synonyms Macrocarpal E
PubChem Compound 454461
Last Modified Nov 11 2021
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